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Compound of Interest

Compound Name: Solvent Yellow 21

Cat. No.: B1141520

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Solvent Yellow 21
(C.I. 18690; CAS No. 5601-29-6) in various organic solvents.[1] The information contained
herein is intended to assist researchers, scientists, and professionals in drug development in
understanding the dissolution characteristics of this metal complex dye for its application in
formulations, coatings, and other advanced materials.[2]

Solvent Yellow 21 is a metal complex dye that presents as a deep yellow powder.[3][4][5] It is
known for its excellent solubility in a wide range of organic solvents and good compatibility with
numerous synthetic and natural resins.[2][3] While it is only slightly soluble in water, its affinity
for organic media makes it a versatile colorant in various industrial applications.[6][4][5]

Quantitative Solubility Data

The solubility of Solvent Yellow 21 has been quantified in several common organic solvents.
The following table summarizes the available data, providing a clear comparison of its solubility
profile. The data is presented in grams per liter (g/L).
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Organic Solvent

Solubility (g/L)

Methyl Ethyl Ketone (MEK) 500[1][2]
2-Ethoxyethanol 500[1][2][7]
Diacetone Alcohol 500[8]

Ethyl Acetate 400[1][2][7]
Toluene 400[6][1][2][7]
Methyl Ethyl Ketone 400][8]
1-Methoxy-2-propanol 300[6][1][2][7]
Butyl Cellosolve 250[8]
Ethanol 100[6][1][2][7]
n-Propanol 100[1][2][7]
Acetone 50[8]
N,N-Dimethylformamide (DMF) 837[6]

Note: The solubility for MEK is listed with two different values from different sources. It is

advisable to verify the solubility for a specific application.

Experimental Protocol for Solubility Determination

The following is a generalized experimental protocol for determining the solubility of a dye such

as Solvent Yellow 21 in an organic solvent. This method is based on the principle of

equilibrium solubility.

Materials:

e Solvent Yellow 21 powder

¢ Selected organic solvent(s)

e Analytical balance
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e Volumetric flasks

e Test tubes or vials

o Mechanical shaker or magnetic stirrer

o Temperature-controlled environment (e.g., water bath or incubator)
e Centrifuge

e Spectrophotometer (optional, for concentration measurement)

o Burette and other standard laboratory glassware

Procedure:

o Preparation of Saturated Solution:

o

Weigh a specific mass of Solvent Yellow 21 and place it into a test tube or vial.[9]

[¢]

Using a burette, add a measured volume of the organic solvent to the test tube.[9]

[¢]

Seal the container to prevent solvent evaporation.

[e]

Agitate the mixture vigorously using a mechanical shaker or magnetic stirrer.[9][10] This
should be done for a sufficient period to ensure equilibrium is reached (e.g., 24-48 hours).

[e]

Maintain a constant temperature throughout the equilibration process.
e Phase Separation:
o After equilibration, allow the suspension to settle.

o To ensure complete separation of the undissolved solid, centrifuge the sample at a
moderate speed.

o Determination of Solute Concentration:
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o Carefully extract a known volume of the clear supernatant (the saturated solution) without
disturbing the solid pellet.

o The concentration of the dissolved Solvent Yellow 21 in the supernatant can be
determined by several methods:

= Gravimetric Method: Evaporate the solvent from the known volume of the supernatant
and weigh the remaining solid residue.

» Spectrophotometric Method: If the dye has a known extinction coefficient in the solvent,
measure the absorbance of the supernatant at the wavelength of maximum absorbance
(Amax) and calculate the concentration using the Beer-Lambert law.

o Calculation of Solubility:

o Calculate the solubility using the data obtained. For the gravimetric method, the solubility
(in g/L) is the mass of the residue divided by the volume of the supernatant evaporated.
For the spectrophotometric method, the calculated concentration is the solubility.

» Repeatability:

o Repeat the experiment multiple times to ensure the results are reproducible.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the experimental workflow for determining the
solubility of Solvent Yellow 21.
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Caption: Experimental workflow for determining the solubility of Solvent Yellow 21.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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